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Compound of Interest

Compound Name: bis(4-chlorophenyl)amine

CAS No.: 6962-04-5

Cat. No.: B1605202

Get Quote

Optimization of Physicochemical Properties & Synthetic
Pathways
Part 1: Executive Summary & Molecular Identity
Bis(4-chlorophenyl)amine (also designated as 4,4'-Dichlorodiphenylamine) represents a

critical intermediate in the synthesis of hole-transport materials for OLEDs, arylamine-based

antioxidants, and specific agrochemical actives.[1] Unlike its parent compound diphenylamine,

the introduction of para-chloro substituents significantly alters its electronic landscape, reducing

basicity and enhancing lipophilicity.[1]

This guide provides a definitive technical profile for researchers isolating this compound as an

impurity or utilizing it as a scaffold for Buchwald-Hartwig aminations.[1]

Chemical Identity
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Parameter Detail

IUPAC Name 4-chloro-N-(4-chlorophenyl)aniline

Common Synonyms
4,4'-Dichlorodiphenylamine; Di(p-

chlorophenyl)amine

CAS Registry Number 6962-04-5

Molecular Formula C₁₂H₉Cl₂N

Molecular Weight 238.11 g/mol

SMILES Clc1ccc(Nc2ccc(Cl)cc2)cc1

Part 2: Physicochemical Profile
The following data aggregates experimental values and high-confidence predictive models

essential for process design.

Table 1: Core Physical Properties
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Property Value / Range Context & Application Note

Melting Point 71 – 73 °C

Distinct from diphenylamine

(53 °C).[1] Sharpness of range

indicates purity; technical

grades often melt lower (68-70

°C).[1]

Boiling Point 348 – 350 °C

(Predicted at 760 mmHg).[1]

Do not distill at atm pressure.

Decomposition releases HCl

and NOₓ.[1]

pKa (Conjugate Acid) -0.23 ± 0.40

Extremely weak base.[1] The

electron-withdrawing Cl atoms

destabilize the ammonium

cation (

), making the neutral amine

less basic than diphenylamine

(pKa ~0.78).[1]

LogP (Octanol/Water) 4.7 – 4.8

Highly lipophilic.[1] Indicates

poor aqueous solubility and

high retention in fatty

tissues/lipid bilayers.[1]

Density 1.33 g/cm³

Significantly denser than

water.[1] In biphasic

extractions (DCM/Water), it

resides in the lower organic

layer.[1]

Appearance Off-white to pale grey crystals

Oxidizes to a violet/brown hue

upon prolonged air exposure

due to radical cation formation.

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 3: Solvation Thermodynamics & Purification
Logic
For drug development and process chemistry, understanding the solubility profile is vital for

recrystallization and partition chromatography.[1]

Solubility Profile
High Solubility (>100 mg/mL): Dichloromethane (DCM), Tetrahydrofuran (THF), Toluene,

Ethyl Acetate.[1]

Moderate Solubility: Ethanol, Methanol (Hot).[1]

Insoluble: Water (<0.1 mg/L), aqueous acids (due to low basicity, it does not readily form

salts with dilute HCl).[1]

Purification Strategy
Because Bis(4-chlorophenyl)amine does not protonate easily in dilute acid, the standard

"Acid-Base Extraction" (dissolve in acid, wash organics, basify) fails.[1]

Recommended Purification Protocol:

Recrystallization: Dissolve crude solid in minimum hot Ethanol or Isopropanol (approx. 60

°C). Cool slowly to 4 °C. The 4,4'-isomer crystallizes efficiently, leaving mono-chlorinated

impurities in the mother liquor.[1]

Chromatography: Elute with Hexanes:Ethyl Acetate (95:5).[1] The compound is non-polar (Rf

~0.6 in 9:1 Hex:EtOAc).

Part 4: Synthesis & Reaction Engineering
While oxidative coupling of 4-chloroaniline is possible, it suffers from regioselectivity issues

(forming ortho-para linkages).[1] The Buchwald-Hartwig Cross-Coupling is the industry-

standard method for high-purity synthesis.[1]

Optimized Synthetic Workflow
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Reaction: Coupling of 4-Chloroaniline with 1-Bromo-4-chlorobenzene.[1]

Reactants

Catalytic System (In Situ)

4-Chloroaniline
(1.0 equiv)

Degassing (N₂/Ar)
Toluene, 100°C, 12-16h

1-Bromo-4-chlorobenzene
(1.1 equiv)

Pd₂(dba)₃
(1-2 mol%)

Ligand: BINAP or DPPF
(2-4 mol%)

Base: NaOtBu
(1.5 equiv)

Bis(4-chlorophenyl)amine
(>90% Yield)

Reductive Elimination

Click to download full resolution via product page

Figure 1: Palladium-catalyzed C-N bond formation strategy ensuring regiospecificity.

Detailed Protocol (Self-Validating)
Inerting: Charge a flame-dried Schlenk flask with Pd₂(dba)₃ (1.0 mol%) and BINAP (2.0

mol%). Evacuate and backfill with Argon (3x).[1]

Solvation: Add anhydrous Toluene. Stir at RT for 15 mins to generate the active Pd(0)-ligand

complex (solution turns from dark purple to orange/brown).

Addition: Add 4-Chloroaniline (1.0 eq), 1-Bromo-4-chlorobenzene (1.1 eq), and Sodium tert-

butoxide (1.4 eq).

Reflux: Heat to 100-110 °C for 16 hours.
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Validation (TLC): Check consumption of 4-chloroaniline. If starting amine remains, the

catalyst has likely deactivated; add 0.5 mol% fresh catalyst.[1]

Workup: Cool to RT. Filter through a Celite pad (removes Pd black and salts).[1] Wash pad

with DCM.[1] Concentrate filtrate.[1][2]

Isolation: Recrystallize from hot Ethanol as described in Part 3.

Part 5: Spectral Characterization
Use these peaks to validate the identity of your isolated material.

Technique Diagnostic Signals Interpretation

¹H NMR (400 MHz, CDCl₃) δ 7.23 (d, J=8.8 Hz, 4H)
Protons ortho to Chlorine

(deshielded).[1]

δ 6.98 (d, J=8.8 Hz, 4H)
Protons ortho to Nitrogen

(shielded by resonance).[1]

δ 5.65 (br s, 1H)

Amine N-H proton.[1] Broad;

chemical shift varies with

concentration.[1][3]

¹³C NMR (100 MHz, CDCl₃)
δ 141.5 (C-N), 129.4 (C-Cl),

126.5, 119.2

Characteristic para-substituted

aromatic pattern.[1]

FT-IR (ATR) 3410 cm⁻¹ (w)
N-H stretching (sharp,

secondary amine).[1]

1090 cm⁻¹ (s) Aryl C-Cl stretching.[1]

MS (EI/ESI) m/z 237, 239, 241

Molecular ion cluster showing

characteristic Cl₂ isotope

pattern (9:6:1 intensity).[1]

Part 6: Safety & Handling (EHS)
Hazard Classification: Irritant, Aquatic Toxin.[1]
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Structural Alert: Chloroanilines and their derivatives are potential methemoglobinemia

inducers.[1] While the bis-structure reduces volatility, skin absorption remains a risk.[1]

PPE: Nitrile gloves (double gloving recommended for solution handling), safety glasses, and

lab coat.[1]

Spill Management: Do not wash into drains.[1] Adsorb onto silica or vermiculite and dispose

of as halogenated organic waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1605202/docs#technical-monograph-bis-4-
chlorophenyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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